Cas no 2228457-55-2 (5-(prop-2-yn-1-yl)-1H-imidazole)

• Product Name: 5-(prop-2-yn-1-yl)-1H-imidazole
• CAS No: 2228457-55-2
• MF: C₆H₆N₂
• MW: 106.125240802765
• CID: 5870532
• PubChem ID: 121267708
• Update Time: 2025-05-26

5-(prop-2-yn-1-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 5-(2-propyn-1-yl)-
• 5-(prop-2-yn-1-yl)-1H-imidazole
• 2228457-55-2
• EN300-1816984
• SCHEMBL17667985

• Inchi： 1S/C6H6N2/c1-2-3-6-4-7-5-8-6/h1,4-5H,3H2,(H,7,8)
• InChI Key： PZXZFMKSUPXZTE-UHFFFAOYSA-N
• SMILES： C1NC(CC#C)=CN=1

Computed Properties

• Exact Mass: 106.053098200g/mol
• Monoisotopic Mass: 106.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Boiling Point: 264.9±15.0 °C(Predicted)
• pka: 13.44±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 5-(prop-2-yn-1-yl)-1H-imidazole

Introduction to 5-(prop-2-yn-1-yl)-1H-imidazole (CAS No. 2228457-55-2)

5-(prop-2-yn-1-yl)-1H-imidazole, also known by its CAS number 2228457-55-2, is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of imidazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms. The presence of a propargyl group (prop-2-yn-1-yl) imparts additional reactivity and functional versatility to the molecule.

The structure of 5-(prop-2-yn-1-yl)-1H-imidazole consists of an imidazole ring with a propargyl substituent at the 5-position. The imidazole ring is known for its ability to form hydrogen bonds and coordinate with metal ions, making it a valuable moiety in the design of ligands and chelating agents. The propargyl group, on the other hand, is highly reactive and can undergo a variety of chemical transformations, including click chemistry reactions, which are widely used in the synthesis of complex molecules and materials.

In the context of medicinal chemistry, 5-(prop-2-yn-1-yl)-1H-imidazole has been explored for its potential as a building block in the development of new drugs. Imidazoles are well-known for their biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The propargyl group can be functionalized to introduce various pharmacophores, enhancing the compound's therapeutic potential. Recent studies have shown that derivatives of 5-(prop-2-yn-1-yl)-1H-imidazole exhibit promising activity against certain pathogens and can be used as lead compounds for further drug development.

One notable application of 5-(prop-2-yn-1-yl)-1H-imidazole is in the field of click chemistry. Click reactions, such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC), are highly efficient and selective methods for forming 1,2,3-triazoles from azides and terminal alkynes. The propargyl group in 5-(prop-2-yn-1-yl)-1H-imidazole makes it an excellent substrate for CuAAC reactions, allowing for the rapid synthesis of complex molecules with high yields and regioselectivity. This property has been leveraged in the development of bioconjugates, drug delivery systems, and functional materials.

In addition to its use in medicinal chemistry, 5-(prop-2-yn-1-yl)-1H-imidazole has also found applications in materials science. Imidazoles are commonly used as ligands in coordination chemistry due to their ability to form stable complexes with metal ions. The presence of a propargyl group can further enhance the coordination properties of the molecule by introducing additional functional groups that can interact with metal centers. This has led to the development of novel coordination polymers and metal–organic frameworks (MOFs) with unique structural and functional properties.

The synthesis of 5-(prop-2-yn-1-yl)-1H-imidazole can be achieved through several routes. One common method involves the reaction of 4-aminoimidazole with propargyl halides in the presence of a base. This reaction proceeds via nucleophilic substitution at the propargyl halide, followed by tautomerization to form the desired imidazole derivative. Alternative synthetic strategies include palladium-catalyzed cross-coupling reactions and multicomponent reactions involving imines and alkynes.

The physical properties of 5-(prop-2-yn-1-yl)-1H-imidazole, such as its solubility, melting point, and stability, are important considerations for its use in various applications. It is generally soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for solution-phase reactions. The compound is stable under standard laboratory conditions but may require protection from moisture and light during long-term storage.

In conclusion, 5-(prop-2-ylnl)-1H-imidazole (CAS No. 2228457-55-) is a multifaceted compound with significant potential in medicinal chemistry, materials science, and other related fields. Its unique combination of an imidazole ring and a propargyl group provides a versatile platform for chemical modifications and functionalization. Ongoing research continues to uncover new applications and properties of this compound, highlighting its importance in modern chemical research.